Cas no 2137667-50-4 (6-Chloro-2-(2-methylcyclopropyl)pyrimidine-4-carboxylic acid)

• Product Name: 6-Chloro-2-(2-methylcyclopropyl)pyrimidine-4-carboxylic acid
• CAS No: 2137667-50-4
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 5277860
• PubChem ID: 165793637
• Update Time: 2025-10-31

6-Chloro-2-(2-methylcyclopropyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137667-50-4
• EN300-686737
• 6-chloro-2-(2-methylcyclopropyl)pyrimidine-4-carboxylic acid
• 6-Chloro-2-(2-methylcyclopropyl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C9H9ClN2O2/c1-4-2-5(4)8-11-6(9(13)14)3-7(10)12-8/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： CWLMRFNGLGRXAX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)N=C(C2CC2C)N=1

Computed Properties

• Exact Mass: 212.0352552g/mol
• Monoisotopic Mass: 212.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.1Ų

Additional information on 6-Chloro-2-(2-methylcyclopropyl)pyrimidine-4-carboxylic acid

Introduction to 6-Chloro-2-(2-methylcyclopropyl)pyrimidine-4-carboxylic acid (CAS No. 2137667-50-4)

6-Chloro-2-(2-methylcyclopropyl)pyrimidine-4-carboxylic acid, identified by the CAS number 2137667-50-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, a heterocyclic aromatic ring structure that is widely recognized for its biological activity and utility in drug development. The presence of a chloro substituent at the 6-position and a 2-methylcyclopropyl group at the 2-position introduces unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The 6-Chloro-2-(2-methylcyclopropyl)pyrimidine-4-carboxylic acid structure is particularly intriguing due to its potential applications in medicinal chemistry. Pyrimidine derivatives are well-documented for their role in various biological processes, including DNA and RNA synthesis, enzyme inhibition, and antimicrobial activity. The specific modifications in this compound, such as the chloro group and the bulky 2-methylcyclopropyl moiety, are strategically designed to enhance binding affinity and selectivity in biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 6-Chloro-2-(2-methylcyclopropyl)pyrimidine-4-carboxylic acid with biological receptors with high precision. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, virtual screening campaigns have identified this compound as a promising candidate for inhibiting kinases, which are overexpressed in various cancers. The chloro group at the 6-position is particularly important for modulating the pharmacophore, enhancing interactions with hydrophobic pockets in protein targets.

In addition to its pharmaceutical applications, 6-Chloro-2-(2-methylcyclopropyl)pyrimidine-4-carboxylic acid has shown promise in agrochemical research. Pyrimidine-based compounds are frequently employed in the development of herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. The structural features of this compound make it a suitable candidate for designing next-generation crop protection agents that offer improved efficacy and environmental safety.

The synthesis of 6-Chloro-2-(2-methylcyclopropyl)pyrimidine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired pyrimidine core. The introduction of the chloro substituent and the 2-methylcyclopropyl group necessitates precise control over reaction conditions to prevent unwanted side products.

One of the most notable recent developments involving 6-Chloro-2-(2-methylcyclopropyl)pyrimidine-4-carboxylic acid is its application in the development of antiviral agents. The pyrimidine scaffold is closely related to nucleoside analogs, which are known for their antiviral properties. Researchers have hypothesized that modifications at specific positions on the pyrimidine ring can enhance antiviral activity against RNA viruses, such as influenza and coronaviruses. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory effects on viral replication, making them attractive candidates for further development.

The role of 6-Chloro-2-(2-methylcyclopropyl)pyrimidine-4-carboxylic acid in drug discovery is further underscored by its versatility as a building block for more complex molecules. Medicinal chemists often use such intermediates to explore new chemical spaces, hoping to identify compounds with improved pharmacokinetic profiles and reduced toxicity. The structural features of this compound provide a robust platform for generating libraries of derivatives through combinatorial chemistry approaches.

In conclusion, 6-Chloro-2-(2-methylcyclopropyl)pyrimidine-4-carboxylic acid (CAS No. 2137667-50-4) represents a significant advancement in synthetic chemistry with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents, particularly those targeting kinases and RNA viruses. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.